Cas no 1824218-06-5 (Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate
• CAS No: 1824218-06-5
• MF: C₁₄H₂₀ClN₃O₃
• MW: 313.779902458191
• CID: 5900178
• PubChem ID: 76549923
• Update Time: 2025-06-08

Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate
• EN300-7464451
• SCHEMBL9900492
• 1824218-06-5
• Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C14H20ClN3O3/c1-14(2,3)21-13(19)18-6-4-5-10(9-18)20-12-8-16-7-11(15)17-12/h7-8,10H,4-6,9H2,1-3H3
• InChI Key： PYMMGFFHCGSMQV-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 313.1193192g/mol
• Monoisotopic Mass: 313.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Additional information on Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate (CAS No. 1824218-06-5)

The compound Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate (CAS No. 1824218-06-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine backbone and a chloropyrazine moiety, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and its role in the development of novel therapeutic agents.

One of the key reasons for the growing interest in Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate is its versatility in organic synthesis. The presence of the tert-butyl group provides steric protection, while the chloropyrazine ring offers a reactive site for further functionalization. This combination allows chemists to design and synthesize complex molecules with precision. Recent trends in medicinal chemistry highlight the demand for such intermediates, particularly in the development of kinase inhibitors and other targeted therapies.

In addition to its pharmaceutical applications, Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate has garnered attention in the agrochemical sector. The chloropyrazine moiety is known for its herbicidal and fungicidal properties, making this compound a potential candidate for the formulation of next-generation crop protection agents. With the increasing focus on sustainable agriculture, researchers are exploring ways to optimize the synthesis and application of such compounds to minimize environmental impact.

The synthesis of Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate typically involves multi-step reactions, including the protection of the piperidine nitrogen with a Boc (tert-butoxycarbonyl) group and subsequent coupling with 6-chloropyrazin-2-ol. This process requires careful optimization to achieve high yields and purity, which are critical for its use in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and ensure its quality.

From a commercial perspective, the demand for Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate is driven by its role in the production of high-value intermediates. Suppliers and manufacturers often highlight its stability, solubility, and compatibility with various reaction conditions, making it a preferred choice for custom synthesis projects. The compound's CAS No. 1824218-06-5 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Looking ahead, the potential applications of Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate are expected to expand as researchers uncover new ways to leverage its structural features. Innovations in green chemistry and continuous flow synthesis may further enhance its accessibility and reduce production costs. For those interested in the latest advancements, staying updated with scientific literature and patent filings is essential to understanding the compound's evolving role in science and industry.

In conclusion, Tert-butyl 3-[(6-chloropyrazin-2-yl)oxy]piperidine-1-carboxylate (CAS No. 1824218-06-5) represents a critical intermediate in modern chemical research. Its unique properties and broad applicability make it a subject of ongoing investigation, particularly in fields such as drug discovery and agrochemical development. By addressing common search queries and aligning with current trends, this overview aims to provide a comprehensive and insightful resource for professionals and enthusiasts alike.